2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate

• IUPAC Name: [2-(4-methyl-3-nitrophenyl)-2-oxoethyl] 4-(dimethylamino)benzoate
• InChI: InChI=1S/C18H18N2O5/c1-12-4-5-14(10-16(12)20(23)24)17(21)11-25-18(22)13-6-8-15(9-7-13)19(2)3/h4-10H,11H2,1-3H3
• InChI Key: ZKXXWYIOSRJHFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC(=O)C2=CC=C(C=C2)N(C)C)[N+](=O)[O-]
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate is a chemical compound that belongs to the class of organic compounds known as benzoic acid esters. It is commonly used as a fluorescent probe in biological and biomedical research. The compound is also known by its trade name, MitoTracker Orange CMTMRos.

Mechanism of Action

The mechanism of action of 2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate involves its ability to selectively accumulate in mitochondria. The compound is taken up by the mitochondria and accumulates in the mitochondrial membrane. It is then oxidized by the mitochondrial respiratory chain, resulting in the formation of a fluorescent product.
Biochemical and Physiological Effects:
2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate has been shown to have no significant toxicity or adverse effects on cellular function. The compound is well-tolerated by cells and does not interfere with mitochondrial function or cellular metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate in lab experiments include its high selectivity for mitochondria, its ability to label live cells, and its non-toxic nature. However, the compound has some limitations, including its limited photostability and its tendency to accumulate in other cellular compartments.

Future Directions

There are several future directions for research involving 2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate. These include the development of new fluorescent probes with improved photostability and specificity for mitochondria. Additionally, the compound could be used in the development of new therapies for mitochondrial diseases and other disorders involving mitochondrial dysfunction. Finally, further research is needed to fully understand the mechanism of action of the compound and its effects on cellular function.

Synthesis Methods

The synthesis of 2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate involves the reaction of 4-(dimethylamino)benzaldehyde with 2-(4-methyl-3-nitrophenyl)acetic acid in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the product is purified by recrystallization.

Scientific Research Applications

2-(4-methyl-3-nitrophenyl)-2-oxoethyl 4-(dimethylamino)benzoate is widely used as a fluorescent probe in biological and biomedical research. It is used to label and track mitochondria in live cells. The compound is also used to study mitochondrial membrane potential and mitochondrial dynamics.